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Compound of Interest

Compound Name: Fmoc-Asu(OAll)-OH

Cat. No.: B15598708

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling guidelines for
Fmoc-Asu(OAIl)-OH (9-fluorenylmethoxycarbonyl-L-a-aminosuberic acid w-allyl ester), a key
reagent in peptide synthesis and pharmaceutical research. Adherence to these guidelines is
crucial for ensuring laboratory safety and maintaining the integrity of this valuable compound.

Chemical and Physical Properties

Fmoc-Asu(OAIll)-OH is a derivative of aminosuberic acid, featuring an Fmoc protecting group
on the alpha-amino group and an allyl ester on the side-chain carboxyl group. While detailed
experimental data for this specific compound is not universally published, the following table
summarizes its known properties.
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Property Value Source

CAS Number 167368-90-3 [1]
Note: Some sources suggest
C26H29NO4, but C26H29NOs is
more consistent with the

Molecular Formula C26H29NOs structure of an amino acid
derivative containing two
carboxylic acid groups (one as
an ester).

Molecular Weight 451.51 g/mol [2]

Appearance White to off-white solid [2][3]

Storage Temperature

4°C, stored under nitrogen

[3]

Solubility

Soluble in organic solvents
such as dimethylformamide
(DMF).

General knowledge for Fmoc-

protected amino acids.

Hazard Identification and Safety Precautions

Fmoc-Asu(OAIl)-OH is classified as a hazardous substance. The following GHS hazard and

precautionary statements have been identified.

GHS Hazard Statements:

e H302: Harmful if swallowed.[4]

e H315: Causes skin irritation.[4]

o H319: Causes serious eye irritation.[4]

GHS Precautionary Statements:

e P264: Wash skin thoroughly after handling.[4]

e P270: Do not eat, drink or smoke when using this product.[4]
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o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[4]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

e P330: Rinse mouth.[4]

o P332+P313: If skin irritation occurs: Get medical advice/attention.[4]

o P337+P313: If eye irritation persists: Get medical advice/attention.[4]

o P362+P364. Take off contaminated clothing and wash it before reuse.[4]

e P501: Dispose of contents/container to an approved waste disposal plant.[4]

Handling and Storage

Proper handling and storage are paramount to ensure the stability of Fmoc-Asu(OAIll)-OH and
the safety of laboratory personnel.

Handling:

e Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of
dust.

o Use appropriate personal protective equipment (PPE), including safety glasses with side
shields or goggles, a lab coat, and chemical-resistant gloves.

» Avoid direct contact with skin and eyes. In case of contact, follow the first-aid measures
outlined in Section 5.

¢ Minimize dust generation during handling.
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« Wash hands thoroughly after handling the compound.

Storage:

Store in a tightly sealed container in a cool, dry place.[3]

The recommended storage temperature is 4°C.[3]

For optimal stability, store under an inert atmosphere, such as nitrogen.[3]

Keep away from incompatible materials, such as strong oxidizing agents.

Experimental Protocols: Safe Handling Workflow

The following diagram illustrates a standard workflow for the safe handling of Fmoc-Asu(OAll)-
OH in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Fmoc-Asu(OAll)-OH: A Technical Guide to Safe
Handling and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598708#safety-and-handling-guidelines-for-fmoc-
asu-oall-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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